Cas no 29277-00-7 (2-(2,4,6-trichlorophenyl)acetic acid)

• Product Name: 2-(2,4,6-trichlorophenyl)acetic acid
• CAS No: 29277-00-7
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• MDL: MFCD09925024
• CID: 3931454
• PubChem ID: 15775088
• Update Time: 2025-06-10

2-(2,4,6-trichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,4,6-trichloro-
• 2-(2,4,6-trichlorophenyl)acetic acid
• (2,4,6-trichlorophenyl)acetic acid
• SCHEMBL5191843
• AKOS027343601
• Z1269113504
• DTXSID50988884
• XOVZSZLZMZBHHV-UHFFFAOYSA-N
• 29277-00-7
• 2-(2,4,6-Trichlorophenyl)aceticacid
• EBA27700
• 69178-44-5
• EN300-1072602
• AT35184

• MDL： MFCD09925024
• Inchi： InChI=1S/C8H5Cl3O2/c9-4-1-6(10)5(3-8(12)13)7(11)2-4/h1-2H,3H2,(H,12,13)
• InChI Key： XOVZSZLZMZBHHV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 237.935512Da
• Monoisotopic Mass: 237.935512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4,6-trichlorophenyl)acetic acid

Comprehensive Overview of 2-(2,4,6-Trichlorophenyl)acetic Acid (CAS No. 29277-00-7): Properties, Applications, and Industry Insights

2-(2,4,6-Trichlorophenyl)acetic acid (CAS No. 29277-00-7) is a chlorinated aromatic carboxylic acid with significant relevance in organic synthesis and specialty chemical applications. This compound, characterized by its trichlorophenyl moiety and acetic acid functional group, has garnered attention for its unique structural properties and versatility in industrial processes. In recent years, the demand for halogenated intermediates like 2-(2,4,6-trichlorophenyl)acetic acid has surged, driven by advancements in pharmaceuticals, agrochemicals, and material science.

The molecular structure of CAS 29277-00-7 features a benzene ring substituted with three chlorine atoms at the 2, 4, and 6 positions, coupled with an acetic acid side chain. This configuration imparts distinct physicochemical properties, including moderate solubility in polar organic solvents and a melting point range of 120–125°C. Researchers have explored its role as a precursor in the synthesis of herbicides, fungicides, and pharmaceutical intermediates, aligning with the global trend toward sustainable crop protection and precision medicine.

One of the most frequently asked questions about 2-(2,4,6-trichlorophenyl)acetic acid revolves around its synthetic pathways. Industrial production typically involves the chlorination of phenylacetic acid derivatives or the hydrolysis of corresponding nitriles. Recent studies highlight greener alternatives, such as catalytic methods using biodegradable reagents, reflecting the industry’s shift toward eco-friendly practices. These innovations address growing consumer concerns about environmental impact and carbon footprint in chemical manufacturing.

From an analytical perspective, CAS 29277-00-7 is often characterized via HPLC, GC-MS, and NMR spectroscopy. Its stability under ambient conditions makes it suitable for long-term storage, though precautions against moisture are recommended. The compound’s UV absorption properties have also been exploited in photochemical research, particularly in studies investigating light-induced degradation mechanisms—a topic gaining traction due to the rise of green chemistry initiatives.

In the pharmaceutical sector, derivatives of 2-(2,4,6-trichlorophenyl)acetic acid have shown promise as building blocks for nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. This aligns with the increasing focus on drug repurposing and multitarget therapies in modern medicine. Meanwhile, agrochemical applications leverage its halogenated structure to develop low-toxicity pesticides, addressing regulatory pressures for safer crop protection solutions.

The market for 29277-00-7 is influenced by regional regulations and REACH compliance in the European Union. Suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of GMP-certified facilities. As industries prioritize supply chain transparency, documentation such as SDS and COA has become critical for procurement decisions.

Emerging research explores the potential of 2-(2,4,6-trichlorophenyl)acetic acid in material science, particularly in polymer modification and coating formulations. Its ability to act as a crosslinking agent or corrosion inhibitor has sparked interest in automotive and aerospace applications. These developments resonate with the broader trend of multifunctional additives in advanced materials.

In conclusion, 2-(2,4,6-trichlorophenyl)acetic acid (CAS No. 29277-00-7) exemplifies the intersection of traditional chemistry and modern innovation. Its adaptability across sectors—from life sciences to industrial manufacturing—positions it as a compound of enduring relevance. Future directions may include nanoscale applications and biocatalytic synthesis, further solidifying its role in sustainable chemistry.